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Compound of Interest

Compound Name:
Ethyl 5-(4-nitrophenyl)-5-

oxovalerate

Cat. No.: B1327885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 5-(4-nitrophenyl)-5-oxovalerate is a ketoester derivative containing a nitroaromatic

moiety. While specific detailed studies on this compound are not extensively available in public

literature, its structural features suggest potential applications in medicinal chemistry and

materials science. This document provides a comprehensive overview of its probable

synthesis, physicochemical properties, and potential biological activities based on the analysis

of related compounds and established chemical principles. This guide is intended to serve as a

foundational resource for researchers interested in the exploration and application of this and

similar molecules.

Chemical Properties and Data
Based on its structure, the key physicochemical properties of Ethyl 5-(4-nitrophenyl)-5-
oxovalerate can be predicted. These properties are essential for its handling, characterization,

and application in experimental settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1327885?utm_src=pdf-interest
https://www.benchchem.com/product/b1327885?utm_src=pdf-body
https://www.benchchem.com/product/b1327885?utm_src=pdf-body
https://www.benchchem.com/product/b1327885?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₁₅NO₅

Molecular Weight 265.26 g/mol

IUPAC Name
Ethyl 5-(4-nitrophenyl)-5-

oxopentanoate

CAS Number Not available

Appearance Expected to be a solid

Melting Point Not available

Boiling Point Not available

Solubility

Expected to be soluble in

common organic solvents like

dichloromethane, ethyl

acetate, and acetone.

Synthesis
A plausible and efficient method for the synthesis of Ethyl 5-(4-nitrophenyl)-5-oxovalerate is

the Friedel-Crafts acylation of nitrobenzene with a suitable acylating agent.

Proposed Synthetic Pathway
The reaction involves the electrophilic substitution of a hydrogen atom on the nitrobenzene ring

with an acyl group derived from an ethyl ester of a C5 dicarboxylic acid derivative.
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Reactants

Catalyst

Product
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Friedel-Crafts
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AlCl₃

Lewis Acid

Ethyl 5-(4-nitrophenyl)-5-oxovalerate

Click to download full resolution via product page

Caption: Proposed Friedel-Crafts acylation for the synthesis of Ethyl 5-(4-nitrophenyl)-5-
oxovalerate.

Detailed Experimental Protocol (Hypothetical)
This protocol is a general guideline based on standard Friedel-Crafts acylation procedures.

Optimization of reaction conditions may be necessary.

Materials:

Nitrobenzene

Ethyl 4-(chloroformyl)butanoate (or glutaric anhydride and subsequent esterification)

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution
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Brine

Anhydrous sodium sulfate

Ethyl acetate

Hexane

Procedure:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.2 eq) and

anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

Addition of Acylating Agent: Slowly add ethyl 4-(chloroformyl)butanoate (1.0 eq) dissolved in

anhydrous DCM to the stirred suspension.

Addition of Nitrobenzene: After the addition of the acylating agent, add nitrobenzene (1.0 eq)

dropwise, maintaining the temperature at 0 °C.

Reaction: Allow the reaction mixture to stir at 0 °C for 1 hour and then at room temperature

for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

Work-up: Upon completion, carefully pour the reaction mixture into a flask containing

crushed ice and 1 M HCl. Separate the organic layer and extract the aqueous layer with

DCM (3 x 50 mL).

Purification: Combine the organic layers and wash with saturated sodium bicarbonate

solution, water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Chromatography: Purify the crude product by column chromatography on silica gel using a

mixture of ethyl acetate and hexane as the eluent.

Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, FT-IR, and mass

spectrometry.
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Potential Biological Activities and Experimental
Protocols
Nitroaromatic compounds are known to exhibit a wide range of biological activities. The

presence of the 4-nitrophenyl group in Ethyl 5-(4-nitrophenyl)-5-oxovalerate suggests that it

could be a candidate for various biological screenings.

Areas of Investigation
Biological Activity Rationale

Antimicrobial

The nitro group can be reduced by microbial

nitroreductases to form cytotoxic radical

species.[1][2][3][4]

Anticancer

Nitroaromatic compounds can act as

bioreductive prodrugs, being selectively

activated in the hypoxic environment of tumors.

[5][6]

Enzyme Inhibition

The electrophilic nature of the aromatic ring and

the keto group could allow for interactions with

active sites of various enzymes.

General Protocol for In Vitro Cytotoxicity Assay (MTT
Assay)
This protocol outlines a common method to assess the cytotoxic potential of a compound

against a cancer cell line.

Materials:

Human cancer cell line (e.g., HeLa, MCF-7)

Dulbecco's Modified Eagle's Medium (DMEM)

Fetal Bovine Serum (FBS)
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Penicillin-Streptomycin solution

Trypsin-EDTA

Phosphate Buffered Saline (PBS)

Ethyl 5-(4-nitrophenyl)-5-oxovalerate (dissolved in DMSO)

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

Dimethyl sulfoxide (DMSO)

96-well plates

Procedure:

Cell Seeding: Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours at 37 °C in a 5% CO₂ incubator.

Compound Treatment: Prepare serial dilutions of Ethyl 5-(4-nitrophenyl)-5-oxovalerate in

culture medium. Replace the medium in the wells with the medium containing different

concentrations of the compound. Include a vehicle control (DMSO) and a positive control

(e.g., doxorubicin).

Incubation: Incubate the plate for 48-72 hours.

MTT Addition: Add MTT solution to each well and incubate for 4 hours.

Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration and determine

the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).[7][8][9]

Potential Signaling Pathway Involvement
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Given the potential anticancer activity, a hypothetical signaling pathway that could be

investigated is the induction of apoptosis through the mitochondrial pathway.
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Caption: Hypothetical mitochondrial-mediated apoptosis pathway that could be modulated by

Ethyl 5-(4-nitrophenyl)-5-oxovalerate.

Conclusion
Ethyl 5-(4-nitrophenyl)-5-oxovalerate represents an interesting, yet underexplored, chemical

entity. Based on established chemical principles and the known activities of related

nitroaromatic compounds, it holds promise as a scaffold for the development of novel

therapeutic agents, particularly in the areas of antimicrobial and anticancer research. The

synthetic route via Friedel-Crafts acylation is straightforward, and a variety of in vitro assays

can be employed to elucidate its biological potential. Further investigation into this and

structurally similar molecules is warranted to fully understand their chemical and biological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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